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Compound of Interest

Compound Name: Ethyl 4-chloropicolinate

CAS No.: 64064-56-8

Cat. No.: B151662

Get Quote

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. For researchers and professionals in drug development, handling

specialized reagents like Ethyl 4-chloropicolinate necessitates a clear and robust

understanding of its associated hazards and the required disposal protocols. This guide

provides essential, step-by-step logistical information grounded in regulatory standards and

field-proven safety practices, ensuring that your operational workflows are both safe and

compliant.

Hazard Identification and Risk Assessment: Why Special
Care is Needed
Ethyl 4-chloropicolinate (CAS No. 64064-56-8) is a halogenated pyridine derivative used as a

reactant in chemical synthesis.[1][2] Before handling or disposing of this compound, a thorough

risk assessment is critical. As a chlorinated organic compound and a pyridine derivative, it falls

under specific regulatory scrutiny and requires handling protocols that reflect its potential

hazards.
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While some safety data sheets (SDS) may lack detailed GHS classification data[1], others for

structurally similar compounds and related acetates indicate clear hazards. For instance, the

analogous compound Methyl 4-chloropicolinate is classified as a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[3][4] Similarly, an SDS for Ethyl (4-

chlorophenyl)acetate, another chlorinated aromatic ester, lists it as harmful if swallowed or

inhaled, and an irritant to the skin, eyes, and respiratory system.[5] Given this information, it is

prudent to handle Ethyl 4-chloropicolinate with a high degree of caution, assuming it

possesses similar hazardous properties.

Table 1: Key Properties and Hazard Profile of Ethyl 4-chloropicolinate and Related

Compounds

Property Value / Information Source

CAS Number 64064-56-8 [6]

Molecular Formula C₈H₈ClNO₂ [6]

Synonyms
Ethyl 4-chloropyridine-2-

carboxylate
[1]

Physical State
Assumed to be liquid or solid

at room temperature.
-

Boiling Point 278.6 °C at 760 mmHg [1]

Flash Point 122.3 °C [1]

Assumed Hazards

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

[3][4]

This profile mandates that all waste containing Ethyl 4-chloropicolinate be treated as

regulated hazardous waste.

Regulatory Framework: Adherence to OSHA and EPA
Standards
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The disposal of laboratory chemicals in the United States is primarily governed by the

Occupational Safety and Health Administration (OSHA) and the Environmental Protection

Agency (EPA).[7]

OSHA's Laboratory Standard (29 CFR 1910.1450) requires employers to develop a

Chemical Hygiene Plan (CHP) that includes procedures for safe handling and waste

disposal.[8][9] This guide is designed to supplement your institution's specific CHP.

The EPA's Resource Conservation and Recovery Act (RCRA) provides regulations for

managing hazardous waste. Halogenated organic compounds are of particular concern.

Specifically, regulations for "Halogenated pyridines" (40 CFR § 721.8675) stipulate disposal

methods including chemical destruction.[10]

Your institution's Environmental Health & Safety (EHS) office is the ultimate authority on

implementing these regulations and should be consulted for any site-specific procedures.

Core Disposal Principle: Professional Management is
Non-Negotiable
The primary and most critical directive for the disposal of Ethyl 4-chloropicolinate is that it

must be managed by a licensed hazardous waste disposal company. Under no circumstances

should this chemical or its residues be disposed of down the drain or in regular trash.[11]

Laboratory-scale neutralization is not recommended without extensive safety analysis and a

validated protocol, as incomplete reactions can produce other hazardous byproducts.

The following sections provide a step-by-step workflow for accumulating this waste safely until

it can be collected by your EHS department or their designated contractor.
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Figure 1. Disposal Decision Workflow for Ethyl 4-chloropicolinate Waste
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Step-by-Step Waste Handling and Accumulation
Protocol
Immediately upon generation, all waste streams containing Ethyl 4-chloropicolinate must be

collected in a designated hazardous waste container.

Select the Right Container: Use a container made of a material compatible with halogenated

organic compounds (e.g., borosilicate glass or high-density polyethylene - HDPE). The

container must be in good condition, free of leaks, and have a secure, screw-top cap.[12]

Label Correctly: Affix a hazardous waste tag provided by your EHS office before adding any

waste. Fill it out completely, listing "Ethyl 4-chloropicolinate" and all other chemical

constituents with their approximate percentages. An incomplete label can delay pickup and

create a safety hazard.[13]

Proper segregation is crucial to prevent dangerous chemical reactions within the waste

container.[12] Ethyl 4-chloropicolinate waste should be categorized as "Halogenated Organic

Waste."

Do NOT mix with:

Strong Acids or Bases: Can cause hydrolysis or other exothermic reactions.

Strong Oxidizing Agents: Potential for violent, uncontrolled reactions.[5]

Non-Halogenated Waste: Mixing waste streams increases the cost and complexity of

disposal. Many facilities have separate disposal protocols for halogenated vs. non-

halogenated solvents.

Aqueous Waste: Unless the waste stream is already primarily aqueous (e.g., from an

aqueous workup), do not mix organic solvents with large amounts of water.
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Figure 2. Waste Segregation Diagram

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which is

typically within or near the laboratory where the waste is generated.

Secondary Containment: Place the container in a larger, chemically resistant tub or tray to

contain any potential leaks.

Keep Closed: The container lid must be securely fastened at all times, except when actively

adding waste.[12]

Location: Store away from heat sources, direct sunlight, and areas of high traffic.[12]

Once the waste container is full, or if it has been stored for a period defined by your institution

(often 6-12 months), arrange for its removal.

Contact EHS: Follow your institution's protocol to request a hazardous waste pickup. This is

often done through an online portal or by contacting the EHS office directly.

Ensure Proper Labeling: Double-check that the waste tag is complete and accurate before

the scheduled pickup.

Decontamination and Empty Container Disposal
Even an "empty" container of Ethyl 4-chloropicolinate must be handled as hazardous waste

until properly decontaminated.[14]

Protocol for Rinsing Empty Containers:
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Personal Protective Equipment (PPE): Wear standard laboratory PPE, including a lab coat,

safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile).

First Rinse (Crucial Step): Add a small amount of a suitable solvent (e.g., acetone or

methanol) to the empty container. Cap the container securely and swirl to rinse all interior

surfaces thoroughly.

Collect Rinsate: Pour this first rinseate into your designated Halogenated Organic Waste

container. This first rinse is considered hazardous waste.[14]

Subsequent Rinses: Repeat the rinse process two more times (for a "triple rinse"). For a

standard chemical, subsequent rinsates may be handled differently according to institutional

policy, but for compounds with higher toxicity, all three rinses must be collected as hazardous

waste.[14] Given the potential hazards, collecting all three rinses is the most conservative

and recommended approach.

Final Disposal: Once triple-rinsed and fully air-dried, deface the original label completely. The

container can now be disposed of according to your institution's policy for non-hazardous

glass or plastic waste.

Spill Management
In the event of a spill, prioritize personnel safety.

Evacuate and Alert: Alert others in the area and evacuate if the spill is large or in a poorly

ventilated space.

Isolate: Prevent the spill from spreading. Use a chemical spill kit with an absorbent material

like vermiculite or sand. Do not use combustible materials like paper towels for large spills.

Ventilate: Increase ventilation in the area by opening a fume hood sash.

Clean-Up (if trained): If the spill is small and you are trained to handle it, wear appropriate

PPE, neutralize and absorb the material, and collect the contaminated absorbent in a sealed

container for hazardous waste disposal.
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Contact EHS: For large spills or if you are ever in doubt, contact your institution's EHS or

emergency response team immediately.

By adhering to these systematic procedures, you ensure that the disposal of Ethyl 4-
chloropicolinate is conducted with the highest regard for safety, regulatory compliance, and

environmental responsibility. This builds a deep foundation of trust in your laboratory's

operational integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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